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Compound of Interest

Tetraethylammonium p-
Compound Name:
toluenesulfonate

Cat. No.: B147484

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the safety and handling precautions for
tetraethylammonium p-toluenesulfonate. The information is intended to equip researchers,
scientists, and professionals in drug development with the necessary knowledge to handle this
chemical compound safely in a laboratory setting.

Chemical Identification

Identifier Value

Chemical Name Tetraethylammonium p-toluenesulfonate

p-Toluenesulfonic acid tetraethylammonium salt,

Synonyms Tetraethylammonium tosylate, Et4NOTs
CAS Number 733-44-8[1][2][3]

Molecular Formula C15H27NO3S[4][5]

Molecular Weight 301.44 g/mol [4]

Appearance White crystalline powder[1][2]
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Hazard Identification

Tetraethylammonium p-toluenesulfonate is classified as a hazardous substance. It is crucial
to understand its potential health effects and to handle it with appropriate care.

GHS Hazard Classification:

Hazard Class Category Hazard Statement

H315: Causes skin irritation[3]

Skin Irritation 2
[4]
o H319: Causes serious eye
Eye Irritation 2A L
irritation[3][4]
Specific target organ toxicity — 3 H335: May cause respiratory
Single exposure irritation[3][4]

Potential Health Effects:[1][2]

 Inhalation: Causes respiratory tract irritation. Inhalation can lead to delayed pulmonary
edema.

o Skin Contact: Causes skin irritation.
o Eye Contact: Causes serious eye irritation and may result in chemical conjunctivitis.

 Ingestion: May cause gastrointestinal irritation, leading to nausea, vomiting, and diarrhea.

Chronic Effects: The effects of chronic exposure may be delayed.

The compound is also described as hygroscopic, meaning it absorbs moisture from the air.[1]

[2]

First-Aid Measures

Immediate medical attention is required in case of exposure.
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Exposure Route

First-Aid Procedure

Inhalation

Remove the individual from the exposure area
to fresh air immediately. If breathing is difficult,
administer oxygen. If the individual is not
breathing, provide artificial respiration. Seek

immediate medical attention.[1][2]

Skin Contact

Immediately flush the affected skin area with
plenty of water for at least 15 minutes while
removing contaminated clothing and shoes.
Seek medical aid.[1][2]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Seek immediate

medical attention.[1][2]

Ingestion

Do NOT induce vomiting. If the person is
conscious and alert, rinse their mouth and give
them 2-4 cupfuls of milk or water. Never give
anything by mouth to an unconscious person.

Seek immediate medical attention.[1][2]

Fire-Fighting Measures

Property

Recommendation

Extinguishing Media

Use dry chemical, carbon dioxide, or alcohol-

resistant foam.[6][7]

Fire-Fighting Procedures

Firefighters should wear self-contained
breathing apparatus (SCBA) and full protective
gear.[6][7]

Hazardous Combustion Products

Hazardous decomposition products include
nitrogen oxides, carbon monoxide, oxides of

sulfur, and carbon dioxide.[1]
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Accidental Release Measures

Action

Procedure

Personal Precautions

Wear appropriate personal protective equipment
(PPE) as specified in Section 7. Avoid breathing
dust and contact with skin and eyes. Ensure

adequate ventilation.[6][7]

Environmental Precautions

Prevent the chemical from entering drains or

waterways.[6][7]

Spill Cleanup

For small spills, use a spark-proof tool to scoop
up the material and place it in a suitable
container for disposal. For large spills, keep
unnecessary personnel away. Isolate the hazard

area and deny entry.[7]

Handling and Storage

Aspect

Guideline

Handling

Wash thoroughly after handling.[1] Use with
adequate ventilation.[1] Avoid contact with eyes,
skin, and clothing.[1] Avoid ingestion and

inhalation.[1]

Storage

Store in a tightly closed container.[1] Store in a
cool, dry, well-ventilated area away from
incompatible substances.[1] The compound is
hygroscopic, so it should be stored protected

from moisture.[1]

Incompatible Materials

Moisture and strong oxidizing agents.[1]

Exposure Controls and Personal Protection
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Control Specification

Facilities using this material should be equipped
) ) with an eyewash station and a safety shower.
Engineering Controls o _
Use adequate ventilation to keep airborne

concentrations low.[1]

Wear appropriate protective eyeglasses or
chemical safety goggles as described by

Eye/Face Protection OSHA's eye and face protection regulations in
29 CFR 1910.133 or European Standard
EN166.[1]

) ] Wear appropriate protective gloves and clothing
Skin Protection )
to prevent skin exposure.[1]

A respiratory protection program that meets
OSHA's 29 CFR 1910.134 and ANSI Z88.2

Respiratory Protection requirements or European Standard EN 149
must be followed whenever workplace

conditions warrant a respirator's use.[1]

Physical and Chemical Properties

Property Value
Melting Point 110-114 °C
Bulk Density 0.480 g/cm?3
N Soluble in polar solvents such as water and
Solubility
alcohols.[8]
Stable at room temperature in closed containers
Stability under normal storage and handling conditions.

[1]

Stability and Reactivity
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Aspect Description

Chemical Stability Stable under normal conditions.[1]

N _ Incompatible materials, excess heat, strong
Conditions to Avoid ) o
oxidants, and exposure to moist air or water.[1]

Incompatible Materials Moisture, strong oxidizing agents.[1]

B Nitrogen oxides, carbon monoxide, oxides of
Hazardous Decomposition Products o
sulfur, carbon dioxide.[1]

Hazardous Polymerization Has not been reported.[1]

Toxicological Information

Specific quantitative toxicological data such as LD50/LC50 values for tetraethylammonium p-
toluenesulfonate are not readily available in the provided search results.[1] However, the
primary hazards are irritation to the skin, eyes, and respiratory system.[1][2]

General Laboratory Applications and Safe Handling
Practices

Tetraethylammonium p-toluenesulfonate is commonly used as a supporting electrolyte in
electrochemical studies and as a phase transfer catalyst in organic synthesis.[5] While specific
experimental protocols are highly dependent on the nature of the research, the following
general guidelines should be followed:

o As a Supporting Electrolyte: When preparing an electrolyte solution, ensure that the
dissolution is performed in a well-ventilated fume hood. The concentration will vary
depending on the experiment, but it is crucial to avoid creating dust when handling the solid
material.

» As a Phase Transfer Catalyst: The catalytic amount of tetraethylammonium p-
toluenesulfonate should be added to the reaction mixture under an inert atmosphere if the
reaction is sensitive to air or moisture. Given its hygroscopic nature, ensure all glassware is
dry.
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A general workflow for handling this chemical in a laboratory setting is illustrated below.

© 2025 BenchChem. All rights reserved. 7/11 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147484?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exp!oratpry

Check Availability & Pricing

General Laboratory Workflow for Handling Tetraethylammonium p-Toluenesulfonate

4 )

Preparation

(Review Safety Data Sheet (SDS)]
Don Appropriate Personal
Protective Equipment (PPE)

Prepare a clean and
well-ventilated work area
an jl|ng
Weigh the reqmred amount
in a fume hood
Conduct the experiment
following the protocol
Cleanup & Disposal
Decontaminate all glassware
and work surfaces

i

Dispose of chemical waste
according to institutional guidelines

:

Remove PPE in the correct order

[Wash hands thoroughla
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Emergency Response for Tetraethylammonium p-Toluenesulfonate Exposure/Spill

Emergency Event

(Spill or Exposure)

4 )

Immediate¢Response

[Alert others in the immediate vicinity

i

[Evacuate the area if the spill is large

or ventilation is poor

absorbent materials

J
First Aid A
Y

[Decontaminate the spill area) [Administer first aid as per Section 3]

Dispose of contaminated materials Call emergency services and
as hazardous waste provide details of the chemical
N J

4 Spill Control h J i
[Control the spill using appropriate l ) Gttend to any injured personneD
N
-
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Tetraethylammonium p-Toluenesulfonate: A
Comprehensive Technical Guide to Safety and Handling]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b147484#safety-and-handling-
precautions-for-tetraethylammonium-p-toluenesulfonate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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